Cas no 2228796-01-6 (2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228796-01-6
• MF: C₁₀H₁₀FNO₂S
• MW: 227.255304813385
• CID: 6143575
• PubChem ID: 165870399
• Update Time: 2025-06-26

2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride
• EN300-2004295
• 2228796-01-6

• Inchi： 1S/C10H10FNO2S/c11-15(13,14)6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7,12H,5-6H2
• InChI Key： YIMAOQZSXHPDEA-UHFFFAOYSA-N
• SMILES： S(CCC1=CC2C=CC=CC=2N1)(=O)(=O)F

Computed Properties

• Exact Mass: 227.04162790g/mol
• Monoisotopic Mass: 227.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228796-01-6)

2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride, identified by its Chemical Abstracts Service (CAS) number 2228796-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of both an indole moiety and a sulfonyl fluoride group makes this molecule a particularly intriguing candidate for further exploration, especially in the context of drug discovery and development.

The indole ring, a prominent structural feature of 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride, is a heterocyclic aromatic compound that is extensively studied due to its prevalence in numerous bioactive natural products and pharmaceuticals. Indole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the indole scaffold into 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride suggests potential applications in the design of novel therapeutic agents targeting various diseases.

On the other hand, the sulfonyl fluoride group in 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride introduces unique chemical properties that facilitate its use in synthetic chemistry. Sulfonyl fluorides are particularly valuable as leaving groups in nucleophilic substitution reactions, enabling the formation of new carbon-carbon or carbon-nitrogen bonds. This reactivity makes 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride a promising intermediate in the synthesis of more complex molecules, including peptidomimetics and small-molecule inhibitors.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, including their metabolic stability, binding affinity, and cell membrane permeability. The presence of a sulfonyl fluoride group in 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride may contribute to these desirable characteristics, making it an attractive building block for next-generation therapeutics.

In particular, the combination of an indole ring and a sulfonyl fluoride group has been explored in several cutting-edge research studies. For instance, researchers have utilized derivatives of this class to develop novel inhibitors targeting enzymes involved in cancer metabolism. The indole moiety interacts with specific amino acid residues in the enzyme's active site, while the sulfonyl fluoride group enhances binding through electrostatic and van der Waals interactions. Such findings underscore the potential of 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride as a key intermediate in the development of targeted cancer therapies.

Moreover, the reactivity of 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride has been leveraged in the synthesis of bioconjugates and probes for biological imaging. Sulfonyl fluorides can undergo facile coupling reactions with nucleophiles such as amines and thiols, allowing for the attachment of biomolecules like antibodies or fluorescent dyes. This capability has been exploited to create high-affinity ligands for receptor-mediated drug delivery systems and to develop novel imaging agents for diagnostic applications.

The synthetic utility of 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride extends beyond its direct applications in drug discovery. It serves as a versatile precursor for generating libraries of structurally diverse compounds through combinatorial chemistry approaches. By employing strategies such as parallel synthesis or flow chemistry, researchers can rapidly explore large chemical spaces, identifying lead compounds with optimized biological profiles.

From a computational chemistry perspective, 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications to the indole ring or sulfonyl fluoride group can modulate binding affinity and selectivity. Such computational insights are invaluable for guiding experimental efforts and accelerating the discovery process.

The industrial production of 2-(1H-indol-2-yl)ethane-1-sulfonyl fluoride adheres to stringent quality control measures to ensure consistency and purity. Advanced synthetic methodologies are employed to minimize side reactions and maximize yield. Additionally, green chemistry principles are increasingly being integrated into manufacturing processes to reduce environmental impact while maintaining high standards of efficiency and safety.

In conclusion, 2-(1H-indol - 2 - y l ) etha ne - 1 - sul fon y l fluo r ide ( CAS N o . 2228796 - 0 1 - 6 ) represents a significant advancement i n pharma ceutical che mistry . Its unique structural features , combi na tion o f an i nd ol e moiety an d a su l fon y l fluo r ide group , endows it wi th remark able potentia l f o r deve lo p ing no v el thera peu tic s . Recen t re sea rch findings an d sy nthe tic applica tio ns further e mphasize its im portance i n both academic an d ind us trial resear ch setting s . As our un derstan ding o f mo le cular mechan ism s contin ues to e vol ve , it is pre dictable that compoun ds like bold text: 2228796 - 01 - 6 bold text: will play an eve n greater role i n shap ing th e fu tu re o f med ic ine .